Cas no 2877637-46-0 (6-ethyl-5-fluoro-N-(4-methoxyphenyl)methyl-N-methylpyrimidin-4-amine)

• Product Name: 6-ethyl-5-fluoro-N-(4-methoxyphenyl)methyl-N-methylpyrimidin-4-amine
• CAS No: 2877637-46-0
• MF: C₁₅H₁₈FN₃O
• MW: 275.321326732636
• CID: 5329189
• Update Time: 2025-10-28

6-ethyl-5-fluoro-N-(4-methoxyphenyl)methyl-N-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-Ethyl-5-fluoro-N-[(4-methoxyphenyl)methyl]-N-methyl-4-pyrimidinamine
• 6-ethyl-5-fluoro-N-(4-methoxyphenyl)methyl-N-methylpyrimidin-4-amine

• Inchi： 1S/C15H18FN3O/c1-4-13-14(16)15(18-10-17-13)19(2)9-11-5-7-12(20-3)8-6-11/h5-8,10H,4,9H2,1-3H3
• InChI Key： WUULLSRZGYRHIE-UHFFFAOYSA-N
• SMILES： C1=NC(CC)=C(F)C(N(CC2=CC=C(OC)C=C2)C)=N1

Experimental Properties

• Density: 1.168±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 417.6±45.0 °C(Predicted)
• pka: 4.42±0.10(Predicted)

Additional information on 6-ethyl-5-fluoro-N-(4-methoxyphenyl)methyl-N-methylpyrimidin-4-amine

Research Brief on 6-ethyl-5-fluoro-N-(4-methoxyphenyl)methyl-N-methylpyrimidin-4-amine (CAS: 2877637-46-0)

The compound 6-ethyl-5-fluoro-N-(4-methoxyphenyl)methyl-N-methylpyrimidin-4-amine (CAS: 2877637-46-0) has recently emerged as a promising candidate in the field of chemical biology and pharmaceutical research. This pyrimidine derivative has garnered significant attention due to its potential therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to selectively inhibit certain kinase enzymes, which are often implicated in various disease states, including cancer and inflammatory disorders. The presence of the fluoro and methoxy substituents in its structure is believed to enhance its binding affinity and selectivity towards target proteins. Computational docking studies and molecular dynamics simulations have provided insights into the structural determinants of its activity, highlighting the importance of the 6-ethyl and 5-fluoro groups in stabilizing interactions with the active site of target kinases.

In vitro and in vivo studies have demonstrated that 6-ethyl-5-fluoro-N-(4-methoxyphenyl)methyl-N-methylpyrimidin-4-amine exhibits favorable pharmacokinetic profiles, including good oral bioavailability and metabolic stability. These properties make it a viable candidate for further development as a therapeutic agent. Additionally, toxicity assessments in animal models have shown acceptable safety margins, supporting its potential for clinical translation.

Recent publications have also explored the synthesis and optimization of this compound, with a focus on improving its potency and reducing off-target effects. Structure-activity relationship (SAR) studies have identified key modifications that could enhance its therapeutic index. For instance, variations in the N-methyl and methoxyphenyl groups have been investigated to fine-tune its selectivity and efficacy.

In summary, 6-ethyl-5-fluoro-N-(4-methoxyphenyl)methyl-N-methylpyrimidin-4-amine represents a promising scaffold for the development of novel kinase inhibitors. Its unique chemical structure and biological activity profile warrant further investigation, particularly in the context of targeted therapies for complex diseases. Future research should focus on advancing this compound through preclinical and clinical stages to fully realize its therapeutic potential.